Cas no 2171486-28-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid
• CAS No: 2171486-28-3
• MF: C₂₁H₂₀F₂N₂O₅
• MW: 418.390712738037
• CID: 6212350
• PubChem ID: 165502566
• Update Time: 2025-06-11

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid
• EN300-1486087
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2,2-difluoropropanoic acid
• 2171486-28-3

• Inchi： 1S/C21H20F2N2O5/c1-12(18(26)24-11-21(22,23)19(27)28)25-20(29)30-10-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17H,10-11H2,1H3,(H,24,26)(H,25,29)(H,27,28)
• InChI Key： NGIPVJBKXORSSL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 418.13402807g/mol
• Monoisotopic Mass: 418.13402807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid (CAS No. 2171486-28-3)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid (CAS No. 2171486-28-3) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the difluoropropanoic acid moiety and the 9H-fluoren-9-yl protecting group, make it a versatile building block in modern organic chemistry.

The compound's CAS number 2171486-28-3 is frequently searched by researchers seeking high-purity reagents for advanced applications. Recent trends in AI-driven drug discovery and computational chemistry have further increased interest in such specialized compounds, as they serve as crucial intermediates in the development of novel therapeutics. The presence of both fluorine atoms and protected amino groups in its structure contributes to its importance in creating molecules with enhanced bioavailability and metabolic stability.

From a synthetic chemistry perspective, the Fmoc-protected amino acid derivative nature of this compound makes it particularly valuable in solid-phase peptide synthesis (SPPS). This aligns with current industry demands for efficient peptide production methods, especially in the development of peptide-based therapeutics and bioconjugates. The 2,2-difluoropropanoic acid segment introduces interesting stereoelectronic effects that can influence the biological activity of resulting compounds.

Quality control aspects of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid are frequently discussed in research forums, with particular attention to HPLC purity and storage stability. These parameters are crucial for researchers working on structure-activity relationship (SAR) studies or medicinal chemistry projects. The compound's physicochemical properties, including its solubility profile and reactivity, make it suitable for various cross-coupling reactions and bioconjugation strategies.

In the context of green chemistry initiatives, there's growing interest in optimizing the synthesis of such specialized building blocks. Researchers are investigating more sustainable approaches to produce Fmoc-protected amino acid derivatives like this one, focusing on atom economy and reduced solvent waste. This aligns with broader pharmaceutical industry goals of minimizing environmental impact while maintaining high synthetic efficiency.

The analytical characterization of CAS 2171486-28-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when possible. These methods are essential for confirming the compound's structural integrity and purity, especially when used in sensitive applications like peptide drug development or biomaterial engineering.

Looking toward future applications, this compound shows potential in emerging areas like targeted drug delivery systems and precision medicine approaches. The combination of its fluorinated structure and protected functional groups offers unique opportunities for creating sophisticated molecular architectures with tailored biological properties. As research in personalized therapeutics advances, specialized building blocks like this will likely see increased demand.

For researchers working with 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid, proper handling and storage conditions are essential to maintain its stability. Recommendations typically include storage under inert atmosphere at low temperatures, with protection from moisture. These precautions ensure the compound remains suitable for sensitive synthetic applications where high purity is paramount.

The commercial availability of CAS 2171486-28-3 from specialized chemical suppliers has facilitated its adoption in various research programs. Current market trends indicate growing demand for such highly functionalized building blocks, particularly in academic and industrial settings focused on innovative drug discovery. The compound's price and availability are common topics in scientific procurement discussions.

In summary, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2,2-difluoropropanoic acid represents an important tool in modern chemical research. Its unique structural features and versatile applications in peptide chemistry and drug development ensure its continued relevance in scientific investigations. As synthetic methodologies advance and new therapeutic paradigms emerge, compounds like this will remain at the forefront of cutting-edge chemical research and pharmaceutical innovation.